N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-1,3,5-trimethylpyrazole-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H21N3O2S/c1-12-18(13(2)22(3)21-12)19(24)20-11-16(23)14-6-8-15(9-7-14)17-5-4-10-25-17/h4-10,16,23H,11H2,1-3H3,(H,20,24)
• InChI Key: MFHRAJBZUCCGOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CS3)O
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions. For instance, thiophene derivatives can be synthesized through heterocyclization of various substrates.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a thiophene ring, and a carboxamide group. The presence of these functional groups could confer interesting chemical properties to the compound.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds, such as thiophene derivatives, are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a carboxamide group could confer polarity to the molecule, affecting its solubility in different solvents.

Future Directions

Given the interesting structure of this compound, future research could explore its potential applications in various fields, such as medicinal chemistry. Further studies could also investigate its synthesis, chemical reactions, and physical and chemical properties in more detail.